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What is Isodecanol?

Isodecanol (CAS 25339-17-7), also known as isodecyl alcohol, is a branched-chain primary alcohol with the

molecular formula C10H220 and a molecular weight of 158.28 g/mol [1].

Key Physical and Chemical Properties:

Property Value

Appearance Colorless liquid with a mild alcohol odor [1]
Boiling Point 220 °C [1]

Melting Point 7 °C[1]

Density 0.841 g/cm3 [1]

Refractive Index

Log Kow

Water Solubility

n20/D 1.440 [1]

3.71 (calculated) [2]

151.8 mg/L (calculated) [2]
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Key Research and Industrial Applications

Isodecanol's utility spans from large-scale industrial manufacturing to precise laboratory research, valued for

its solvency and chemical properties.

Industrial Applications and Market Data The global market for isodecanol is growing, driven by its use in

various sectors. The table below summarizes key market data and primary applications [3] [4] [5]:

Aspect Details

Market Size (2023/2024) USD 345 million to USD 4.92 billion (varies by report scope) [3] [4]
Projected Market Size USD 450 million to USD 21.31 billion [3] [5]

(2032/2033)

Growth Rate (CAGR) Approximately 4.2% to 4.5% [4] [5]

Primary Industrial Uses Surfactants, Plasticizers, Lubricants, Personal Care & Cosmetics [3]

[4] [5]

Pharmaceutical and Analytical Research In scientific research, isodecanol serves specific, high-purity

purposes:

¢ Analytical Reference Standard: Used as a high-purity reference standard compliant with regulatory
guidelines for analytical method development, validation, and quality control during drug synthesis
and formulation [6].

e Pharmaceutical Solvent and Intermediate: Acts as a versatile solvent and pivotal intermediate in
the synthesis of pharmaceutical compounds [1].

Specialized Biochemical and Environmental Research Research studies demonstrate specialized

applications for isodecanol:

¢ Metals Processing: A 1976 study investigated the inhibitory effect of various organic solvents,
including isodecanol, on the ability of Thiobacillus ferrooxidans to oxidize chalcopyrite, relevant for
metal extraction [1].

e Wastewater Treatment: A 2011 study used isodecanol as a component in emulsion liquid
membranes for the efficient removal of phenols from aqueous solutions, demonstrating potential for
treating industrial wastewater [1].
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e Developmental Toxicology: A 1997 study compared the prenatal toxicity of one straight-chain and
five branched-chain primary alcohols, including isodecanol, in rats [1] [2].

Experimental Spotlight: Role in Antibiotic Signaling

A 2020 study provided a detailed mechanistic insight into a P450 monooxygenase (SrrO) in Streptomyces

rochei, using synthetic 6'-deoxo-SRB1 as a key experimental substrate [7]. The experimental workflow can

be summarized as follows:

SITO -Gene 6'-deoxo-SRB1
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Genetic
e Fed to
odification
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(KA54) (Expression System)

onverts via
ccumulates

Oxidation
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(Lankacidin/Lankamycin)

Click to download full resolution via product page
Experimental workflow for elucidating SrrO function

Key Experimental Findings:
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¢ Gene Inactivation: An srrO mutant (KA54) was created, which produced signaling molecules with
one less oxygen atom (6'-deoxo-SRB1 and 6'-deoxo-SRB2) [7].

¢ Functional Analysis: Gel shift assays showed 6'-deoxo-SRB1 had a 100-fold lower affinity for its
receptor (SrrA) compared to SRB1 [7].

e Bioconversion Assay: Expressing the srrO gene in a heterologous system converted the synthetic
6'-deoxo-SRB1 into the mature SRB1 signal, confirming SrrO's oxidative role [7].

Emerging Trends and Research Considerations

¢ Bio-based Production: A significant trend is the shift towards bio-based and sustainable production
processes for isodecanol, driven by environmental regulations [3].

¢ High-Purity Grades: Development of higher-purity grades (e.g., pharmaceutical, cosmetic) for
demanding applications in pharmaceuticals and personal care [8] [5].

e Toxicological Data: A safety review indicated an acute oral LDso in rats of 6.5 g/kg [2]. A
developmental toxicity study administered isodecanol to rats at doses up to 10 mmol/kg (1,580

mg/kg) [2].

Conclusion

For researchers, isodecanol presents two primary facets:

¢ As a practical tool, it serves as a solvent and intermediate.

¢ As a specialized reagent, its high-purity forms are crucial in analytical and pharmaceutical chemistry,
while its utility in biochemical research, as illustrated by its role in elucidating antibiotic signaling
pathways, demonstrates its value in fundamental scientific discovery.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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